Ceramide 3
Ceramide 3
C18 Phytoceramide (t18:0/18:0) (Cer(t18:0/18:0)) is a bioactive sphingolipid found in S. cerevisiae, wheat grains, and the stratum corneum layer of mammalian epidermis. Cer(t18:0/18:0) is composed of a phytosphingosine backbone amine-linked to a C18 fatty acid chain. Cer(t18:0/18:0) has a role in regulation of apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. It also inhibits expression of the allergic cytokines IL-4, TNF-α, and transcription factors c-Jun and NF-κB in histone-stimulated murine skin tissue. Formulations containing cer(t18:0/18:0) have been used used in cosmetics as a skin protectants as they reduce water loss to prevent epidermal dehydration and irritation.
N-Stearoyl-phytosphingosine is also known as ceramide 3. All ceramides contain sphingosine or phytosphingosine as their building block which is linked with nonhydroxy-, ω-hydroxy-, or ω-hydroxyacids with amide bonds. Phytosphingosine type of ceramide is divided into ceramide 3 and 7. Ceramide 3 contains phytosphingosine backbone linked with fatty acid of chain length between 18 and 24 carbons, in an acyl linkage. Ceramide 3 class contains the members- ceramide 3 and ceramide 3b. Ceramide 3 contains stearic acid as the side chain.
N-Stearoyl phytosphingosine (SPS) is a bioactive sphingolipid found in S. cerevisiae, wheat grains, and the stratum corneum layer of mammalian epidermis. SPS is composed of a phytosphingosine backbone amine-linked to a C18 fatty acid chain. SPS has a role in regulation of apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. It is used in cosmetics as a skin protectant as it reduces water loss to prevent epidermal dehydration and irritation. SPS also inhibits expression of allergic cytokines IL-4, TNF-α, and transcription factors c-jun and NF-κB in histone stimulated murine skin tissue.
N-Stearoyl-phytosphingosine is also known as ceramide 3. All ceramides contain sphingosine or phytosphingosine as their building block which is linked with nonhydroxy-, ω-hydroxy-, or ω-hydroxyacids with amide bonds. Phytosphingosine type of ceramide is divided into ceramide 3 and 7. Ceramide 3 contains phytosphingosine backbone linked with fatty acid of chain length between 18 and 24 carbons, in an acyl linkage. Ceramide 3 class contains the members- ceramide 3 and ceramide 3b. Ceramide 3 contains stearic acid as the side chain.
N-Stearoyl phytosphingosine (SPS) is a bioactive sphingolipid found in S. cerevisiae, wheat grains, and the stratum corneum layer of mammalian epidermis. SPS is composed of a phytosphingosine backbone amine-linked to a C18 fatty acid chain. SPS has a role in regulation of apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. It is used in cosmetics as a skin protectant as it reduces water loss to prevent epidermal dehydration and irritation. SPS also inhibits expression of allergic cytokines IL-4, TNF-α, and transcription factors c-jun and NF-κB in histone stimulated murine skin tissue.
Brand Name:
Vulcanchem
CAS No.:
34354-88-6
VCID:
VC21124306
InChI:
InChI=1S/C36H73NO4/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(40)37-33(32-38)36(41)34(39)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h33-34,36,38-39,41H,3-32H2,1-2H3,(H,37,40)/t33-,34+,36-/m0/s1
SMILES:
CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O
Molecular Formula:
C36H73NO4
Molecular Weight:
584 g/mol
Ceramide 3
CAS No.: 34354-88-6
Cat. No.: VC21124306
Molecular Formula: C36H73NO4
Molecular Weight: 584 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | C18 Phytoceramide (t18:0/18:0) (Cer(t18:0/18:0)) is a bioactive sphingolipid found in S. cerevisiae, wheat grains, and the stratum corneum layer of mammalian epidermis. Cer(t18:0/18:0) is composed of a phytosphingosine backbone amine-linked to a C18 fatty acid chain. Cer(t18:0/18:0) has a role in regulation of apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. It also inhibits expression of the allergic cytokines IL-4, TNF-α, and transcription factors c-Jun and NF-κB in histone-stimulated murine skin tissue. Formulations containing cer(t18:0/18:0) have been used used in cosmetics as a skin protectants as they reduce water loss to prevent epidermal dehydration and irritation. N-Stearoyl-phytosphingosine is also known as ceramide 3. All ceramides contain sphingosine or phytosphingosine as their building block which is linked with nonhydroxy-, ω-hydroxy-, or ω-hydroxyacids with amide bonds. Phytosphingosine type of ceramide is divided into ceramide 3 and 7. Ceramide 3 contains phytosphingosine backbone linked with fatty acid of chain length between 18 and 24 carbons, in an acyl linkage. Ceramide 3 class contains the members- ceramide 3 and ceramide 3b. Ceramide 3 contains stearic acid as the side chain. N-Stearoyl phytosphingosine (SPS) is a bioactive sphingolipid found in S. cerevisiae, wheat grains, and the stratum corneum layer of mammalian epidermis. SPS is composed of a phytosphingosine backbone amine-linked to a C18 fatty acid chain. SPS has a role in regulation of apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. It is used in cosmetics as a skin protectant as it reduces water loss to prevent epidermal dehydration and irritation. SPS also inhibits expression of allergic cytokines IL-4, TNF-α, and transcription factors c-jun and NF-κB in histone stimulated murine skin tissue. |
|---|---|
| CAS No. | 34354-88-6 |
| Molecular Formula | C36H73NO4 |
| Molecular Weight | 584 g/mol |
| IUPAC Name | N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]octadecanamide |
| Standard InChI | InChI=1S/C36H73NO4/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(40)37-33(32-38)36(41)34(39)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h33-34,36,38-39,41H,3-32H2,1-2H3,(H,37,40)/t33-,34+,36-/m0/s1 |
| Standard InChI Key | IEZRNEGTKRQRFV-LFBNJJMOSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H]([C@@H](CCCCCCCCCCCCCC)O)O |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O |
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